Cas no 1443338-84-8 ((2-methylsulfanylphenyl)-thiophen-2-ylmethanol)

• Product Name: (2-methylsulfanylphenyl)-thiophen-2-ylmethanol
• CAS No: 1443338-84-8
• MF: C₁₂H₁₂OS₂
• MW: 236.353080749512
• MDL: MFCD07775527
• CID: 5160596
• Update Time: 2026-03-04

(2-methylsulfanylphenyl)-thiophen-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (2-methylsulfanylphenyl)-thiophen-2-ylmethanol

• MDL： MFCD07775527
• Inchi： 1S/C12H12OS2/c1-14-10-6-3-2-5-9(10)12(13)11-7-4-8-15-11/h2-8,12-13H,1H3
• InChI Key： XDFBJOAKYYYBQB-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1SC)(C1SC=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on (2-methylsulfanylphenyl)-thiophen-2-ylmethanol

Introduction to (2-methylsulfanylphenyl)-thiophen-2-ylmethanol (CAS No. 1443338-84-8)

(2-methylsulfanylphenyl)-thiophen-2-ylmethanol is a specialized organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 1443338-84-8, features a combination of aromatic and heterocyclic moieties, making it a promising candidate for various applications, particularly in the development of novel therapeutic agents and advanced functional materials.

The molecular framework of (2-methylsulfanylphenyl)-thiophen-2-ylmethanol consists of a thiophene ring linked to a phenyl ring substituted with a methylsulfanyl group. This structural arrangement imparts distinct chemical properties, including moderate solubility in organic solvents and the ability to participate in various organic reactions such as nucleophilic substitution and cross-coupling reactions. These characteristics make it a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in thiophene derivatives due to their potential biological activities. Studies have shown that compounds containing the thiophene core exhibit properties that make them suitable for applications in drug discovery, particularly as modulators of enzyme activity and as intermediates in the synthesis of more complex molecules. The presence of the methylsulfanyl group in (2-methylsulfanylphenyl)-thiophen-2-ylmethanol further enhances its reactivity and functionalization potential.

One of the most compelling aspects of (2-methylsulfanylphenyl)-thiophen-2-ylmethanol is its utility in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop novel compounds with enhanced binding affinity and selectivity towards biological targets. For instance, derivatives of this compound have been explored as potential inhibitors of kinases and other enzymes implicated in various diseases, including cancer and inflammatory disorders.

The pharmaceutical industry has been particularly keen on exploring thiophene-based compounds due to their favorable pharmacokinetic properties. The aromatic nature of the phenyl ring and the heterocyclic thiophene ring contribute to good oral bioavailability, while the methylsulfanyl group can serve as a handle for further functionalization. This balance of properties makes (2-methylsulfanylphenyl)-thiophen-2-ylmethanol an attractive scaffold for medicinal chemists.

Beyond pharmaceutical applications, this compound has also shown promise in materials science. The unique electronic properties of thiophene derivatives make them suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The incorporation of (2-methylsulfanylphenyl)-thiophen-2-ylmethanol into these materials can enhance their performance by improving charge transport properties and thermal stability.

The synthesis of (2-methylsulfanylphenyl)-thiophen-2-ylmethanol typically involves multi-step organic transformations, starting from readily available precursors. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These methods not only ensure high yields but also allow for precise control over regioselectivity, which is crucial for obtaining the desired product.

In conclusion, (2-methylsulfanylphenyl)-thiophen-2-ylmethanol (CAS No. 1443338-84-8) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique molecular structure, characterized by a thiophene-thiophene linkage with a methylsulfanyl-substituted phenyl ring, makes it an excellent candidate for further exploration. As research continues to uncover new synthetic strategies and applications, this compound is poised to play an increasingly important role in advancing scientific and technological innovation.